Cas no 1806932-93-3 (4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde
• CAS No: 1806932-93-3
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4866857
• Update Time: 2025-07-21

4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO2/c8-4-1-3(2-12)11-7(13)5(4)6(9)10/h1-2,6H,(H,11,13)
• InChI Key： AWFDBNKTYRONKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Additional information on 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde

Research Brief on 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde (CAS: 1806932-93-3)

The compound 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde (CAS: 1806932-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative exhibits unique structural features, including a difluoromethyl group and a hydroxypyridine core, which make it a promising candidate for various applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, positioning it as a valuable intermediate in the design of novel therapeutic agents.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of fungicides and antimicrobial agents. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde exhibit potent inhibitory effects against fungal pathogens, particularly Botrytis cinerea and Fusarium graminearum. The study highlighted the compound's ability to disrupt fungal cell wall biosynthesis, suggesting its potential as a lead structure for next-generation agrochemicals.

In the pharmaceutical domain, researchers have explored the compound's utility in medicinal chemistry. A recent patent application (WO2023056789) disclosed its use as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases involved in inflammatory diseases. The difluoromethyl group, in particular, was found to enhance the metabolic stability of the resulting inhibitors, addressing a common challenge in drug development. Computational studies further supported these findings, revealing favorable binding interactions with target proteins such as JAK3 and IRAK4.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde. A 2024 paper in Organic Process Research & Development described a scalable, high-yield route involving a regioselective chlorination followed by a difluoromethylation step. This method not only improved the overall efficiency but also reduced the environmental impact by minimizing hazardous waste generation. Such innovations are critical for meeting the growing demand for this compound in both academic and industrial settings.

Looking ahead, the versatility of 4-Chloro-3-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde continues to inspire new research directions. Ongoing studies are investigating its potential in covalent inhibitor design, where the aldehyde functionality could serve as an electrophilic warhead. Additionally, collaborations between academia and industry are expected to accelerate the translation of these findings into practical applications, further solidifying the compound's role in advancing chemical biology and pharmaceutical sciences.